Cas no 50562-07-7 (2,2-difluoro-1-3-(trifluoromethyl)phenylethan-1-one)

2,2-Difluoro-1-[3-(trifluoromethyl)phenyl]ethan-1-one is a fluorinated aromatic ketone characterized by its unique structural features, including difluoromethyl and trifluoromethyl substituents. These fluorine moieties enhance its reactivity and stability, making it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The electron-withdrawing properties of the trifluoromethyl group influence its electrophilic behavior, facilitating selective transformations. Its high purity and well-defined structure ensure consistent performance in cross-coupling reactions, nucleophilic substitutions, and other fine chemical processes. The compound’s stability under various conditions and compatibility with diverse reagents underscore its utility in advanced synthetic routes.

2,2-difluoro-1-3-(trifluoromethyl)phenylethan-1-one structure

50562-07-7 structure

Product Name:2,2-difluoro-1-3-(trifluoromethyl)phenylethan-1-one

CAS No:50562-07-7

MF:C₉H₅F₅O

MW:224.127420186996

MDL:MFCD12828047

CID:2132791

PubChem ID:99716201

Update Time:2025-05-27

2,2-difluoro-1-3-(trifluoromethyl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

- Ethanone, 2,2-difluoro-1-[3-(trifluoromethyl)phenyl]-
- 2,2-Difluoro-1-[3-(trifluoromethyl)phenyl]-ethanone
- 2,2-Difluoro-1-(3-trifluoromethyl-phenyl)-ethanone
- 2,2-difluoro-1-[3-(trifluoromethyl)phenyl]ethan-1-one
- 2,2-difluoro-1-3-(trifluoromethyl)phenylethan-1-one
- MDL： MFCD12828047
- Inchi： 1S/C9H5F5O/c10-8(11)7(15)5-2-1-3-6(4-5)9(12,13)14/h1-4,8H
- InChI Key： YERNOZMNNPBKCB-UHFFFAOYSA-N
- SMILES： FC(C1C=CC=C(C(C(F)F)=O)C=1)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 235
Topological Polar Surface Area: 17.1

2,2-difluoro-1-3-(trifluoromethyl)phenylethan-1-one Pricemore >>

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Enamine	EN300-328751-1.0g	2,2-difluoro-1-[3-(trifluoromethyl)phenyl]ethan-1-one	50562-07-7	1g	$0.0	2023-06-07
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